Cas no 892502-11-3 (Benzoyl chloride,3-(2-pyrimidinyl)-)

Benzoyl chloride,3-(2-pyrimidinyl)- structure
892502-11-3 structure
Product Name:Benzoyl chloride,3-(2-pyrimidinyl)-
CAS No:892502-11-3
MF:C11H7ClN2O
MW:218.6390812397
CID:714504
PubChem ID:24229562
Update Time:2025-04-19

Benzoyl chloride,3-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride,3-(2-pyrimidinyl)-
    • 3-pyrimidin-2-ylbenzoyl chloride
    • FT-0720662
    • 3-(Pyrimidin-2-yl)benzoyl chloride
    • 892502-11-3
    • MFCD09064976
    • DTXSID70640275
    • Inchi: 1S/C11H7ClN2O/c12-10(15)8-3-1-4-9(7-8)11-13-5-2-6-14-11/h1-7H
    • InChI Key: QCFDCOOCAWCFFV-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC=CC(C2N=CC=CN=2)=C1)=O

Computed Properties

  • Exact Mass: 218.0246905g/mol
  • Monoisotopic Mass: 218.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 42.8Ų
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